Cas no 21271-65-8 (Carbamic acid,[5,6-diamino-4-[[[4-(aminosulfonyl)phenyl]methyl]amino]-2-pyridinyl]-, ethylester (9CI))

• Product Name: Carbamic acid,[5,6-diamino-4-[[[4-(aminosulfonyl)phenyl]methyl]amino]-2-pyridinyl]-, ethylester (9CI)
• CAS No: 21271-65-8
• MF: C₁₅H₂₀N₆O₄S
• MW: 380.422101020813
• CID: 284696
• PubChem ID: 267802
• Update Time: 2025-04-19

Carbamic acid,[5,6-diamino-4-[[[4-(aminosulfonyl)phenyl]methyl]amino]-2-pyridinyl]-, ethylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[5,6-diamino-4-[[[4-(aminosulfonyl)phenyl]methyl]amino]-2-pyridinyl]-, ethylester (9CI)
• SCHEMBL13342743
• Ethyl hydrogen (5,6-diamino-4-{[(4-sulfamoylphenyl)methyl]amino}pyridin-2-yl)carbonimidate
• 21271-65-8
• DTXSID40943765
• NSC107499
• NSC-107499
• ethyl N-[5,6-diamino-4-[(4-sulfamoylphenyl)methylamino]-2-pyridyl]carbamate
• Carbamic acid, [5,6-diamino-4-[[[4-(aminosulfonyl)phenyl]methyl]amino]-2-pyridinyl]-, ethyl ester

• Inchi： 1S/C15H20N6O4S/c1-2-25-15(22)21-12-7-11(13(16)14(17)20-12)19-8-9-3-5-10(6-4-9)26(18,23)24/h3-7H,2,8,16H2,1H3,(H2,18,23,24)(H4,17,19,20,21,22)
• InChI Key： DGJJSEIWJHIVIE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CNC1=CC(NC(=O)OCC)=NC(=C1N)N)(N)(=O)=O

Computed Properties

• Exact Mass: 380.1269
• Monoisotopic Mass: 380.12667431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 184Ų

Experimental Properties

• PSA: 175.45